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For Researchers, Scientists, and Drug Development Professionals

Introduction

8-(4-Morpholinylsulfonyl)quinoline is a heterocyclic compound of significant interest in
medicinal chemistry and drug discovery. The molecule integrates three key structural motifs: a
quinoline core, a sulfonamide linker, and a morpholine ring. The quinoline scaffold is a well-
established pharmacophore present in numerous FDA-approved drugs, known for its diverse
biological activities. The sulfonamide group is a critical functional group in a wide array of
therapeutic agents, while the morpholine moiety is often incorporated to enhance
pharmacokinetic properties such as solubility and metabolic stability.

Given the potential of this compound in drug development, a thorough understanding of its
structural and electronic properties is paramount. Spectroscopic techniques such as Nuclear
Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy are
indispensable tools for the unambiguous structural elucidation and characterization of novel
chemical entities. This in-depth technical guide provides a comprehensive overview of the
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spectral data for 8-(4-Morpholinylsulfonyl)quinoline, complete with detailed experimental
protocols and expert interpretation of the spectral features. While a complete set of
experimentally-derived spectra for this specific molecule is not readily available in the published
literature, this guide presents a robust, predicted spectroscopic profile based on the analysis of
closely related analogues and foundational spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for elucidating the carbon-
hydrogen framework of an organic molecule. For 8-(4-Morpholinylsulfonyl)quinoline, both *H
and 3C NMR are essential for confirming its structure.

Predicted *H NMR Data

The *H NMR spectrum of 8-(4-Morpholinylsulfonyl)quinoline is expected to exhibit distinct
signals corresponding to the protons of the quinoline ring and the morpholine moiety. The
chemical shifts are influenced by the electronic environment of each proton.

Predicted Chemical

Shift (5, ppm) Multiplicity Integration Assignment
89-9.1 dd 1H H-2 (Quinoline)
8.1-83 dd 1H H-4 (Quinoline)
79-81 d 1H H-5 (Quinoline)
76-7.8 t 1H H-6 (Quinoline)
75-7.7 d 1H H-7 (Quinoline)
7.4-7.6 dd 1H H-3 (Quinoline)
3.6-3.8 t 4H -CHz2-O- (Morpholine)
3.0-3.2 t 4H -CH2-N- (Morpholine)

Predicted **C NMR Data

The 13C NMR spectrum will provide information on the carbon skeleton of the molecule.
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Predicted Chemical Shift (3, ppm) Assignment

~150 C-2 (Quinoline)

~148 C-8a (Quinoline)
~140 C-4 (Quinoline)

~136 C-8 (Quinoline)

~130 C-6 (Quinoline)

~128 C-4a (Quinoline)
~127 C-5 (Quinoline)

~122 C-3 (Quinoline)

~121 C-7 (Quinoline)

~66 -CHz-O- (Morpholine)
~46 -CHz-N- (Morpholine)

Experimental Protocol for NMR Spectroscopy

Sample Preparation:
o Weigh approximately 5-10 mg of solid 8-(4-Morpholinylsulfonyl)quinoline.

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
CDCIs, DMSO-ds) in a clean, dry NMR tube.

e Add a small amount of tetramethylsilane (TMS) as an internal standard (& 0.00 ppm).
Instrumental Parameters (for a 400 MHz spectrometer):
e 'HNMR:

o Pulse sequence: zg30

o Number of scans: 16
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o Spectral width: ~16 ppm
o Acquisition time: ~4 seconds

o Relaxation delay: 1 second

o BC NMR:

o Pulse sequence: zgpg30

[e]

Number of scans: 1024

[e]

Spectral width: ~240 ppm

o

Acquisition time: ~1 second

[¢]

Relaxation delay: 2 seconds

Data Processing:

e Apply a Fourier transform to the acquired Free Induction Decay (FID).
e Phase correct the spectrum.

o Calibrate the chemical shift scale using the TMS signal.

 Integrate the signals in the H NMR spectrum.

e Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the
respective protons and carbons.

Sample Preparation

(Welgh Sample}—b@issulve in Deuterated Solven}—>

Click to download full resolution via product page
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NMR Spectroscopy Experimental Workflow

Interpretation of NMR Spectra

e 1H NMR: The aromatic region (0 7.4-9.1 ppm) will show a set of signals characteristic of a
substituted quinoline ring. The protons H-2 and H-4 are expected to be the most downfield
due to the deshielding effect of the nitrogen atom. The morpholine protons will appear as two
distinct triplets in the aliphatic region (& 3.0-3.8 ppm), corresponding to the methylene groups
adjacent to the nitrogen and oxygen atoms.

e 13C NMR: The spectrum will display the expected number of carbon signals. The quinoline
carbons will resonate in the aromatic region (6 121-150 ppm), while the morpholine carbons
will be found in the aliphatic region (& 46-66 ppm). The chemical shifts will be influenced by
the substitution pattern and the electronic effects of the sulfonamide and morpholine groups.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and
elemental composition of a compound, as well as providing structural information through
fragmentation analysis.

Predicted Mass Spectrum Data

m/z (predicted) Interpretation

278 [M]*" (Molecular lon)
192 [M - CaHeNO]*

128 [CoHsN]*

86 [CaHsNOJ*

Experimental Protocol for Mass Spectrometry

Sample Preparation:

e Prepare a dilute solution of 8-(4-Morpholinylsulfonyl)quinoline in a suitable volatile solvent
(e.g., methanol, acetonitrile).
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Instrumental Parameters (for Electrospray lonization - ESI):
 |onization mode: Positive

o Capillary voltage: 3.5 kV

o Cone voltage: 30 V

e Source temperature: 120 °C

o Desolvation temperature: 350 °C

e Mass range: m/z 50-500

Data Analysis:

« |dentify the molecular ion peak to confirm the molecular weight.

e Analyze the fragmentation pattern to deduce the structure of the molecule. High-resolution
mass spectrometry (HRMS) can be used to determine the elemental composition of the
molecular ion and its fragments.

Sample Preparation Data Acquisition Data Analysis
(Dl«nlvs in Volatile Solvent Inject into Mass spmmmmHlomm Sample (e.g., Esr)}—»(Mm An.\]y;nHD ppppp Tons Generate Mass Spemrum}—»(l)slprmme Mulpmmngm)»(,\,mm rmgmemmmn}—»(ﬂmhrm Slrurlum)
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Mass Spectrometry Experimental Workflow

Interpretation of Mass Spectrum

The mass spectrum is expected to show a prominent molecular ion peak at m/z 278,
corresponding to the molecular weight of 8-(4-Morpholinylsulfonyl)quinoline.[1] The
fragmentation pattern will likely involve the cleavage of the sulfonamide bond, leading to
characteristic fragment ions. A key fragmentation pathway is the loss of the morpholine group,
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giving rise to a peak at m/z 192. Further fragmentation of the quinoline-sulfonyl moiety can also
be expected.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by
measuring the absorption of infrared radiation.

licted | : I

Frequency (cm~1) Vibration Functional Group
3100-3000 C-H stretch Aromatic (Quinoline)
2950-2850 C-H stretch Aliphatic (Morpholine)
1600-1450 C=C and C=N stretch Aromatic (Quinoline)
1350-1300 Asymmetric SOz stretch Sulfonamide
1170-1140 Symmetric SO: stretch Sulfonamide
1120-1080 C-O-C stretch Ether (Morpholine)

Experimental Protocol for IR Spectroscopy

Sample Preparation (KBr Pellet Method):

o Grind a small amount of the solid sample with spectroscopic grade potassium bromide (KBr).
o Press the mixture into a thin, transparent pellet using a hydraulic press.

Instrumental Parameters:

e Scan range: 4000-400 cm~?

e Resolution: 4 cm~1

e Number of scans: 16

Data Analysis:
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« ldentify the characteristic absorption bands in the spectrum.

» Assign these bands to the corresponding functional groups present in the molecule.

Sample Preparation Data Acquisition Data Analysis
Mix Sample with KBr —| Press into Pellet H Place Pellet in IR Spectrometer —# Acquire IR Spectrum H Identify Absorption Bands —#| Assign to Functional Groups |—#> Confirm Molecular Structure

Click to download full resolution via product page

Infrared Spectroscopy Experimental Workflow

Interpretation of IR Spectrum

The IR spectrum of 8-(4-Morpholinylsulfonyl)quinoline will display characteristic absorption
bands corresponding to its functional groups. The aromatic C-H stretching vibrations of the
quinoline ring will be observed in the 3100-3000 cm~1 region. The aliphatic C-H stretches of the
morpholine ring will appear between 2950 and 2850 cm~1. The C=C and C=N stretching
vibrations of the quinoline ring will give rise to absorptions in the 1600-1450 cm~* range.
Crucially, the strong asymmetric and symmetric stretching vibrations of the S=O bonds in the
sulfonamide group are expected around 1350-1300 cm~* and 1170-1140 cm™1, respectively.
The C-O-C stretching of the morpholine ether linkage will be visible around 1120-1080 cm~1.

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile of 8-(4-
Morpholinylsulfonyl)quinoline, a molecule with considerable potential in medicinal chemistry.
The detailed protocols and in-depth interpretations for NMR, MS, and IR spectroscopy serve as
a valuable resource for researchers involved in the synthesis, characterization, and
development of this and related compounds. While the presented data is predictive, it is
grounded in established spectroscopic principles and data from closely related analogues,
offering a robust framework for the structural verification of 8-(4-
Morpholinylsulfonyl)quinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Compound 8-(morpholine-4-sulfonyl)quinoline - Chemdiv [chemdiv.com]
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characterization-of-8-4-morpholinylsulfonyl-quinoline-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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